Cas no 157994-44-0 (2-[[(dimethylamino)sulfonyl]oxy]Benzoic acid methyl ester)

• Product Name: 2-[[(dimethylamino)sulfonyl]oxy]Benzoic acid methyl ester
• CAS No: 157994-44-0
• MF: C₁₀H₁₃NO₅S
• MW: 259.278921842575
• MDL: MFCD00140686
• CID: 2112544
• Update Time: 2025-06-09

2-[[(dimethylamino)sulfonyl]oxy]Benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-[[(dimethylamino)sulfonyl]oxy]Benzoic acid methyl ester

• MDL： MFCD00140686

Additional information on 2-[[(dimethylamino)sulfonyl]oxy]Benzoic acid methyl ester

Introduction to 2-[[(dimethylamino)sulfonyl]oxy]Benzoic acid methyl ester (CAS No. 157994-44-0)

2-[[(dimethylamino)sulfonyl]oxy]Benzoic acid methyl ester, identified by its Chemical Abstracts Service (CAS) number 157994-44-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of sulfonyl oxybenzoic acid derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a dimethylamino sulfonyl group and a benzoic acid methyl ester moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The dimethylamino sulfonyl moiety is a key functional group that imparts both electrophilicity and nucleophilicity to the molecule, enabling it to participate in various chemical transformations. This property is particularly useful in the synthesis of more complex derivatives that may exhibit enhanced biological activity. Additionally, the benzoic acid methyl ester component provides a hydrophobic aromatic core, which can be further modified to tailor the solubility and pharmacokinetic properties of the compound. Such structural versatility makes 2-[[(dimethylamino)sulfonyl]oxy]Benzoic acid methyl ester a promising candidate for exploring new therapeutic agents.

In recent years, there has been growing interest in sulfonyl oxybenzoic acid derivatives due to their potential applications in treating various diseases, including inflammation, cancer, and infectious disorders. The dimethylamino sulfonyl group has been shown to enhance the binding affinity of molecules to biological targets, while the benzoic acid moiety is known for its anti-inflammatory and analgesic properties. These characteristics have prompted researchers to investigate 2-[[(dimethylamino)sulfonyl]oxy]Benzoic acid methyl ester as a lead compound for drug discovery.

One of the most compelling aspects of this compound is its ability to modulate signaling pathways involved in disease progression. For instance, studies have suggested that sulfonyl oxybenzoic acids can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. The dimethylamino sulfonyl group may also contribute to the compound's ability to interact with transcription factors and other regulatory proteins, thereby influencing gene expression. These mechanisms make 2-[[(dimethylamino)sulfonyl]oxy]Benzoic acid methyl ester a promising candidate for developing novel anti-inflammatory drugs.

Furthermore, the benzoic acid methyl ester component of this molecule can be easily modified through various chemical reactions, such as hydrolysis or reduction, to generate different derivatives with tailored biological activities. This flexibility allows researchers to explore a wide range of structural modifications and optimize the compound's pharmacological profile. For example, replacing the methyl ester with other functional groups may enhance its bioavailability or target specificity. Such modifications are crucial for advancing from lead compounds like 2-[[(dimethylamino)sulfonyl]oxy]Benzoic acid methyl ester to clinical candidates.

The synthesis of 2-[[(dimethylamino)sulfonyl]oxy]Benzoic acid methyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include sulfonation followed by nucleophilic substitution or condensation reactions with appropriate reagents. The use of advanced catalytic systems and green chemistry principles can further improve the efficiency and sustainability of these synthetic processes. As interest in sustainable drug development grows, such innovations will be increasingly important for producing high-quality compounds like 2-[[(dimethylamino)sulfonyl]oxy]Benzoic acid methyl ester on an industrial scale.

Recent research has also highlighted the potential applications of this compound in oncology. Studies have demonstrated that sulfonyl oxybenzoic acids can inhibit the growth of cancer cells by interfering with key signaling pathways involved in tumor progression. The dimethylamino sulfonyl group may play a critical role in disrupting these pathways by binding to specific protein targets or modulating enzyme activity. Additionally, the benzoic acid moiety has been shown to induce apoptosis in certain cancer cell lines, suggesting that 2-[[(dimethylamino)sulfonyl]oxy]Benzoic acid methyl ester could be developed into an effective chemotherapeutic agent.

In conclusion, 2-[[(dimethylamino)sulfonyl]oxy]Benzoic acid methyl ester (CAS No. 157994-44-0) is a structurally unique and biologically active compound with significant potential in pharmaceutical research. Its combination of a dimethylamino sulfonyl group and a benzoic acid methyl ester moiety makes it a versatile scaffold for developing new drugs targeting inflammation, cancer, and other diseases. Advances in synthetic chemistry and computational modeling are expected to further enhance our understanding of this compound's mechanisms of action and applications in medicine.